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Compound of Interest

Compound Name: Nidurufin

Cat. No.: B12406747

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Nidurufin, an anthraguinone mycotoxin. Nidurufin is a known intermediate in the
biosynthetic pathway of aflatoxins, a class of highly toxic and carcinogenic compounds
produced by certain species of Aspergillus fungi. Due to its role as a precursor to these
significant food contaminants, understanding the properties of Nidurufin is crucial for research
into mycotoxin formation, detection, and control.

Chemical and Physical Properties

Direct experimental data for many of the physical and chemical properties of Nidurufin are not
extensively reported in publicly available literature. However, its properties can be inferred from
its chemical structure and comparison with related, well-studied mycotoxins such as Aflatoxin
B1. Nidurufin is structurally characterized as an anthraquinone pigment.[1]

General Properties
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Property Value Source/Comment

CAS Registry Number 28458-23-3 Chemical Abstracts Service
Molecular Formula C20H160s

Molecular Mass 384.34 g/mol

As an anthraquinone
Appearance Yellow Pigment associated with aflatoxin

biosynthesis.[1]

Physicochemical Data

Quantitative data for properties such as melting point, boiling point, and pKa for Nidurufin are
not readily available. For context, the properties of the related mycotoxin, Aflatoxin B1, are
provided for comparison. Aflatoxins are generally described as colorless to pale-yellow crystals.
[2] They are slightly soluble in water and freely soluble in moderately polar organic solvents like
chloroform and methanol.[2]

. . Aflatoxin B1 (for Source (Aflatoxin
Property Nidurufin Value .
comparison) B1)
Melting Point Data not available 268-269 °C
Boiling Point Data not available Data not available
- ) Slightly soluble (10—
Water Solubility Data not available [2]

20 pg/mL)

o ) Freely soluble in
Solubility in Organic

Data not available chloroform, methanol, [2]
Solvents ] ]
and dimethyl sulfoxide
pKa Data not available Data not available

Experimental Protocols

Specific experimental protocols for the isolation and characterization of Nidurufin are not
detailed in the available literature. However, general methodologies for the analysis of
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mycotoxins, including aflatoxin precursors, are well-established. These typically involve a
combination of chromatographic separation and spectroscopic detection.

Extraction and Chromatography

Mycotoxins are typically extracted from a sample matrix (e.g., fungal culture, contaminated
food) using a suitable organic solvent. The resulting extract is then purified and concentrated.
High-Performance Liquid Chromatography (HPLC) is a commonly employed technique for the
separation of mycotoxins from complex mixtures.

Spectroscopic Characterization

The structural elucidation and quantification of Nidurufin would rely on a suite of spectroscopic
techniques:

e UV-Visible (UV-Vis) Spectroscopy: As an anthraquinone, Nidurufin is expected to exhibit
characteristic absorption bands in the UV-Vis spectrum. This technique is useful for initial
identification and quantification.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for the
detailed structural determination of organic molecules like Nidurufin, providing information
about the chemical environment of individual atoms.

« Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present in a molecule, which would help to confirm the structure of Nidurufin.

o Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the
precise molecular weight and elemental composition of a compound. Tandem mass
spectrometry (MS/MS) can provide structural information through fragmentation analysis.

Role in Aflatoxin Biosynthesis

Nidurufin is a key intermediate in the biosynthetic pathway of aflatoxins.[1] This complex
pathway involves a series of enzymatic conversions starting from acetate and leading to the
final aflatoxin products.[3] The pathway is encoded by a cluster of genes in the genome of
aflatoxigenic Aspergillus species.[3][4] Nidurufin is formed from earlier precursors such as
norsolorinic acid, averantin, and averufin.[1]
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Below is a diagram illustrating the key steps in the early to middle stages of the aflatoxin
biosynthetic pathway, highlighting the position of Nidurufin.
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Aflatoxin Biosynthesis Pathway Intermediate Steps

Signaling Pathways

The production of aflatoxins, and therefore the synthesis of intermediates like Nidurufin, is
regulated by complex signaling pathways within the fungus. These pathways are influenced by
environmental factors. The expression of the aflatoxin biosynthesis genes is controlled by a
pathway-specific transcription factor called AfIR.[4] The activity of AfIR is, in turn, modulated by
broader signaling networks in the cell, such as the G-protein signaling pathway and the target
of rapamycin (TOR) signaling pathway, which integrate signals related to nutrition, stress, and
development to control mycotoxin production.[5][6]

The following diagram illustrates the general logical relationship of the signaling control over
the aflatoxin biosynthesis gene cluster.
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Regulatory Control of Aflatoxin Biosynthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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